Cas no 2136551-83-0 ((3R)-3-{(benzyloxy)carbonylamino}-3-(2-methylcyclopropyl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(2-methylcyclopropyl)propanoic acid
• CAS No: 2136551-83-0
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6206380
• PubChem ID: 165805871
• Update Time: 2025-11-01

(3R)-3-{(benzyloxy)carbonylamino}-3-(2-methylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(2-methylcyclopropyl)propanoic acid
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(2-methylcyclopropyl)propanoic acid
• EN300-1285218
• 2136551-83-0

• Inchi： 1S/C15H19NO4/c1-10-7-12(10)13(8-14(17)18)16-15(19)20-9-11-5-3-2-4-6-11/h2-6,10,12-13H,7-9H2,1H3,(H,16,19)(H,17,18)/t10?,12?,13-/m1/s1
• InChI Key： HADCFZOVUYZVRJ-KGPNIALWSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](CC(=O)O)C1CC1C)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(2-methylcyclopropyl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(2-methylcyclopropyl)propanoic Acid (CAS No. 2136551-83-0)

(3R)-3-{(benzyloxy)carbonylamino}-3-(2-methylcyclopropyl)propanoic acid, identified by its CAS number 2136551-83-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs.

The molecular structure of (3R)-3-{(benzyloxy)carbonylamino}-3-(2-methylcyclopropyl)propanoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a (benzyloxy)carbonylamino moiety suggests potential roles in peptide mimetics and protease inhibition, which are critical areas in medicinal chemistry. Additionally, the 2-methylcyclopropyl substituent introduces steric hindrance, which can influence the compound's binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in the development of novel scaffolds that can modulate biological pathways involved in various diseases. The structural features of (3R)-3-{(benzyloxy)carbonylamino}-3-(2-methylcyclopropyl)propanoic acid make it an attractive candidate for further exploration in this context. For instance, studies have shown that compounds with similar structural motifs can exhibit inhibitory effects on enzymes such as matrix metalloproteinases (MMPs), which are implicated in inflammation and cancer progression.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. The (benzyloxy)carbonylamino group is a well-known protecting group in peptide chemistry, but it also serves as a hinge region for designing molecules that can interact with specific enzyme active sites. This feature has been leveraged in the development of inhibitors targeting various therapeutic areas, including oncology and neurodegenerative diseases.

The incorporation of the 2-methylcyclopropyl group into the molecular framework adds an additional layer of complexity that can fine-tune the pharmacokinetic properties of the compound. This substituent can influence solubility, metabolic stability, and membrane permeability, all of which are crucial factors in drug design. By optimizing these properties, researchers aim to enhance the bioavailability and efficacy of potential drug candidates derived from this scaffold.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of (3R)-3-{(benzyloxy)carbonylamino}-3-(2-methylcyclopropyl)propanoic acid with high precision. These studies have provided valuable insights into how the compound interacts with biological targets at the molecular level. For example, simulations have revealed that the (benzyloxy)carbonylamino group can form stable hydrogen bonds with key residues in enzyme active sites, while the 2-methylcyclopropyl moiety helps to stabilize the binding conformation through hydrophobic interactions.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology, for instance, inhibitors targeting MMPs have shown promise in preclinical studies as anti-tumor agents. The ability of (3R)-3-{(benzyloxy)carbonylamino}-3-(2-methylcyclopropyl)propanoic acid to modulate these enzymes could lead to novel treatments for cancer by inhibiting tumor growth and metastasis.

In addition to its anti-cancer potential, this compound has also been investigated for its effects on inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including rheumatoid arthritis and atherosclerosis. By developing selective inhibitors based on this scaffold, researchers hope to identify new therapeutic strategies that can mitigate inflammation without causing significant side effects.

The synthesis of (3R)-3-{(benzyloxy)carbonylamino}-3-(2-methylcyclopropyl)propanoic acid presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as chiral resolution and asymmetric synthesis have been employed to ensure high enantiomeric purity, which is essential for biological activity.

The pharmacological evaluation of this compound has yielded encouraging results in preclinical studies. In vitro assays have demonstrated that derivatives of this scaffold exhibit potent inhibitory activity against various enzymes relevant to human health. These findings support further development efforts aimed at optimizing potency, selectivity, and pharmacokinetic profiles.

The future direction of research on (3R)-3-{(benzyloxy)carbonylamino}-3-(2-methylcyclopropyl)propanoic acid will likely focus on translating preclinical successes into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound through late-stage development and regulatory approval processes. By leveraging interdisciplinary approaches and innovative technologies, scientists hope to bring new treatments to patients suffering from debilitating diseases.